1,2,3-Triiodo-5-nitrobenzene

• IUPAC Name: 1,2,3-triiodo-5-nitrobenzene
• InChI: InChI=1S/C6H2I3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key: FQHFOGCNEKGMQX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)I)I)[N+](=O)[O-]
• Molecular Formula: C6H2I3NO2
• DSSTOX Substance ID: DTXSID00310510
• Molecular Weight: 500.80 g/mol
• CAS RN: 53663-23-3

Description

1,2,3-Triiodo-5-nitrobenzene, also known as TNB, is a chemical compound that is widely used in scientific research. It is a yellow crystalline powder that is soluble in dimethyl sulfoxide and ethanol. TNB has been used as a reagent in biochemical assays and as a substrate for enzymes.

Scientific Research Applications

• Agent Defeat Weapons

  • 1,3,5-Triiodo-2,4,6-trinitrobenzene (TITNB), derived from benzene, has been identified as a potential ingredient in agent defeat weapons (ADWs). Its high iodine content, remarkable density, and good detonation performance make it suitable for high-performance applications in dealing with biohazards and biological weapons (Zhao et al., 2019).

• Halogen Bonding in Energetic Cocrystals

  • Isostructural energetic cocrystals involving 1,3,5-trinitrobenzene (TNB) and 1,3,5-triiodo-2,4,6-trinitrobenzene (TITNB) have been synthesized. These materials showcase strong nitro–iodo interactions and have high crystallographic densities, indicating potential use in various applications where stability and energy are critical (Bennion et al., 2016).

• Intermolecular Interactions in Crystal Structures

  • Research on structures similar to 1,2,3-Triiodo-5-nitrobenzene, like 1,3-diiodo-5-nitrobenzene, provides insights into the effects of halogen atom size on nonbonded close contacts between molecules. These findings are significant for understanding cohesive forces in crystal engineering, particularly in π-stacked interactions (Bosch et al., 2022).

• Recognition Properties in Crystal Engineering

  • Studies involving nitro groups, similar to those in 1,2,3-Triiodo-5-nitrobenzene, reveal their fundamental recognition properties in crystal engineering. Such properties are crucial in designing materials with specific intermolecular interactions and packing arrangements (Robinson et al., 2000).

• Catalytic Applications

  • Iridium complexes synthesized using 1,3,5-substituted benzene derivatives, similar to 1,2,3-Triiodo-5-nitrobenzene, have been used for catalytic transfer hydrogenation. These complexes show potential in the reduction of various organic compounds, indicating their usefulness in chemical synthesis and industrial applications (Maity et al., 2015).

• Environmental Remediation

  • Research involving the reduction of nitrobenzene, a compound related to 1,2,3-Triiodo-5-nitrobenzene, in synthetic wastewater suggests potential applications in environmental remediation. The use of zerovalent iron (Fe0) for reducing nitrobenzene to aniline is particularly notable for treating industrial wastewater streams (Mantha et al., 2001).

• Photophysics and Photochemistry

  • Studies on nitrobenzene, a structurally similar compound to 1,2,3-Triiodo-5-nitrobenzene, provide insights into its complex photophysics and photochemistry. This research is relevant for understanding the behavior of nitroaromatic compounds under UV light, which has implications in various chemical and environmental processes (Giussani & Worth, 2017).